Cas no 2172168-59-9 (2-{N-2-(dimethylamino)ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido}acetic acid)

• Product Name: 2-{N-2-(dimethylamino)ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido}acetic acid
• CAS No: 2172168-59-9
• MF: C₂₇H₃₅N₃O₅
• MW: 481.583907365799
• CID: 5925973
• PubChem ID: 165586577
• Update Time: 2025-05-21

2-{N-2-(dimethylamino)ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-2-(dimethylamino)ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido}acetic acid
• EN300-1527881
• 2172168-59-9
• 2-{N-[2-(dimethylamino)ethyl]-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido}acetic acid

• Inchi： 1S/C27H35N3O5/c1-29(2)16-17-30(18-26(32)33)25(31)14-4-3-9-15-28-27(34)35-19-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,24H,3-4,9,14-19H2,1-2H3,(H,28,34)(H,32,33)
• InChI Key： YZXLAAUIJCDCSD-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(N(CC(=O)O)CCN(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 481.25767123g/mol
• Monoisotopic Mass: 481.25767123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{N-2-(dimethylamino)ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido}acetic acid

Chemical Compound CAS No. 2172168-59-9: 2-{N-2-(dimethylamino)ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido}acetic Acid

The compound with CAS number 2172168-59-9, named as 2-{N-2-(dimethylamino)ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido}acetic acid, is a complex organic molecule with significant potential in the fields of drug delivery, peptide synthesis, and biotechnology. This compound is characterized by its unique structure, which includes a dimethylamino group, a hexanamido chain, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These structural features make it highly versatile and functional in various chemical and biological applications.

The synthesis of this compound involves multi-step reactions, including the coupling of amino acids with protecting groups and the introduction of side chains to enhance solubility and stability. Recent advancements in peptide chemistry have enabled the precise control of such complex molecules, ensuring high purity and bioavailability. The presence of the Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), highlights its role in controlling reactivity during synthesis while maintaining the integrity of the molecule.

In terms of applications, this compound has shown promise in drug delivery systems due to its ability to act as a carrier for bioactive molecules. The dimethylamino group contributes to its amphiphilic nature, allowing it to interact with both hydrophilic and hydrophobic environments. This property is particularly advantageous in designing drug carriers that can efficiently deliver therapeutic agents across cellular membranes.

Recent studies have also explored the use of this compound in peptide-based vaccines and immunotherapies. The extended side chain provided by the hexanamido group enhances the molecule's flexibility, enabling it to adopt conformations that are favorable for immune recognition. Additionally, the Fmoc group plays a critical role in modulating the immunogenicity of the molecule by controlling its presentation to immune cells.

The structural complexity of this compound also makes it an excellent candidate for use in bioconjugation reactions. By leveraging its functional groups, researchers can attach various biomolecules such as antibodies, enzymes, or nucleic acids, creating multifunctional bioconjugates with applications in diagnostics and therapy.

In conclusion, the compound CAS No. 2172168-59-9 represents a cutting-edge advancement in organic chemistry with broad implications for drug development and biotechnology. Its unique structure and functional groups make it a valuable tool for researchers aiming to design innovative therapeutic agents and delivery systems.